Cas no 89128-08-5 (3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propionitrile)

3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propionitrile structure
89128-08-5 structure
Product name:3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propionitrile
CAS No:89128-08-5
MF:C7H8N4O2
MW:180.16402
MDL:MFCD00134458
CID:90993
PubChem ID:319755

3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propionitrile Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-4-nitro-1-imidazolepropionitrile
    • 3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propionitrile
    • 2-methyl-4-nitro-1H-Imidazole-1-propanenitrile
    • 3-(2-methyl-4-nitroimidazol-1-yl)propanenitrile
    • 3-(2-Methyl-4-nitroimidazol-1-yl)propionitrile
    • NSC265259
    • SCHEMBL8407037
    • AKOS005255605
    • AS-68953
    • MFCD00134458
    • 89128-08-5
    • 3-(2-methyl-4-nitro-1-imidazolyl)propanenitrile
    • NSC-265259
    • MLS000851087
    • BDBM46531
    • InChI=1/C7H8N4O2/c1-6-9-7(11(12)13)5-10(6)4-2-3-8/h5H,2,4H2,1H
    • SMR000457330
    • cid_319755
    • Oprea1_029316
    • HMS2809O22
    • A843072
    • 3-(2-methyl-4-nitro-imidazol-1-yl)propanenitrile
    • CS-0316972
    • 3-(2-methyl-4-nitro-imidazol-1-yl)propionitrile
    • DTXSID10312964
    • 1H-imidazole-1-propanenitrile, 2-methyl-4-nitro-
    • FT-0642113
    • CHEMBL1529193
    • D95931
    • 3-(2-methyl-4-nitro-1H-imidazol-1-yl)propanenitrile
    • DB-021596
    • MDL: MFCD00134458
    • Inchi: InChI=1S/C7H8N4O2/c1-6-9-7(11(12)13)5-10(6)4-2-3-8/h5H,2,4H2,1H3
    • InChI Key: DXHSGLFIHQQUIN-UHFFFAOYSA-N
    • SMILES: CC1=NC(=CN1CCC#N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 180.06500
  • Monoisotopic Mass: 180.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 87.4A^2
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Odourless powder
  • Density: 1.34    
  • Melting Point: 113-116℃
  • Boiling Point: 440.1  ℃ at 760 mmHg   
  • Flash Point: 219.9 ℃   
  • Refractive Index: 1.615
  • PSA: 87.43000
  • LogP: 1.53658
  • Solubility: Insoluble in water

3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propionitrile Security Information

  • Hazard Category Code: 20/21/22
  • Safety Instruction: S22-S36/37
  • Hazardous Material Identification: Xi
  • Risk Phrases:R20/21/22
  • HazardClass:IRRITANT

3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propionitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D767558-25g
3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propanenitrile
89128-08-5 98%
25g
$505 2024-06-07
Chemenu
CM397029-25g
3-(2-METHYL-4-NITRO-1H-IMIDAZOL-1-YL)PROPIONITRILE
89128-08-5 95%+
25g
$394 2023-01-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.
024841-5g
3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propionitrile
89128-08-5 97%
5g
1495.0CNY 2021-07-05
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
B24675-1g
3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propionitrile, 97%
89128-08-5 97%
1g
¥306.00 2023-03-06
A2B Chem LLC
AB63135-1g
3-(2-Methyl-4-nitro-1h-imidazol-1-yl)propionitrile
89128-08-5 97%
1g
$59.00 2024-04-19
A2B Chem LLC
AB63135-5g
3-(2-Methyl-4-nitro-1h-imidazol-1-yl)propionitrile
89128-08-5 97%
5g
$187.00 2024-04-19
eNovation Chemicals LLC
D767558-1g
3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propanenitrile
89128-08-5 98%
1g
$90 2025-02-19
1PlusChem
1P003IHR-25g
3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propanenitrile
89128-08-5 97%
25g
$956.00 2025-02-20
eNovation Chemicals LLC
D767558-1g
3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propanenitrile
89128-08-5 98%
1g
$90 2024-06-07
eNovation Chemicals LLC
D767558-5g
3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propanenitrile
89128-08-5 98%
5g
$195 2025-02-25

3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propionitrile Related Literature

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(CAS:89128-08-5)3-(2-Methyl-4-nitro-1H-imidazol-1-yl)propionitrile
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